Cas no 1507557-99-4 (2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one)

• Product Name: 2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one
• CAS No: 1507557-99-4
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 6311813
• PubChem ID: 96735464
• Update Time: 2025-10-28

2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1507557-99-4
• EN300-796641
• 2-(methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one
• 2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one

• Inchi： 1S/C6H8N2OS/c1-7-3-6(9)5-2-8-10-4-5/h2,4,7H,3H2,1H3
• InChI Key： GJJQWPJPAHLUDP-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(CNC)=O

Computed Properties

• Exact Mass: 156.03573406g/mol
• Monoisotopic Mass: 156.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one

Recent Advances in the Study of 2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one (CAS: 1507557-99-4)

The compound 2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one (CAS: 1507557-99-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of 2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one, which make it a promising candidate for targeting specific biological pathways. The compound's thiazole ring and methylamino moiety are believed to contribute to its bioactivity, particularly in modulating enzyme functions and receptor interactions. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action.

In a 2023 study published in the Journal of Medicinal Chemistry, the synthesis of 2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one was optimized using a novel catalytic approach, resulting in higher yields and purity. The study also demonstrated its efficacy in inhibiting a key enzyme involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Further in vitro and in vivo studies are underway to validate these findings.

Another significant development is the exploration of this compound's role in oncology. Preliminary data from a collaborative research project between academic and industry partners indicate that 2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to induce apoptosis via mitochondrial pathways has been a focal point of these investigations.

Despite these promising results, challenges remain in the clinical translation of 2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Researchers are also exploring structural analogs to enhance its therapeutic index.

In conclusion, 2-(Methylamino)-1-(1,2-thiazol-4-yl)ethan-1-one represents a versatile scaffold with significant potential in drug discovery. Continued research efforts are expected to uncover new applications and optimize its pharmacological profile, paving the way for its eventual clinical use.